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Compound of Interest

Compound Name: Dimethylacetamide

Cat. No.: B156809 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for Dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical safety information for

Dimethylacetamide (DMAc), as presented in its Safety Data Sheet (SDS). The information is

intended to support researchers, scientists, and drug development professionals in the safe

handling, storage, and use of this common solvent. All quantitative data has been summarized

in structured tables for ease of reference, and key workflows are visualized using diagrams.

Physical and Chemical Properties
Dimethylacetamide is a colorless, water-miscible, high-boiling liquid commonly used as a

polar aprotic solvent in organic synthesis and various industrial applications.[1][2][3] Its key

physical and chemical properties are summarized in the table below.
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Property Value Source(s)

Chemical Formula C4H9NO [1][4]

Molar Mass 87.12 g/mol [2][4]

Appearance Colorless liquid [1][2][4]

Odor Faint, ammonia-like or fish-like [1][4][5]

Density 0.937 g/mL at 25 °C [1][2]

Melting Point -20 °C (-4 °F) [1][2]

Boiling Point 165 °C (329 °F) [1][2]

Flash Point 63 °C (145 °F) (closed cup) [1][6]

Autoignition Temperature 490 °C (914 °F) [1]

Solubility in Water Miscible [1]

Vapor Pressure 1.5 mm Hg at 20 °C [6]

Vapor Density 3.01 (air = 1) [6]

Toxicological Data
Dimethylacetamide poses several health hazards, including reproductive toxicity.[1][7] Chronic

exposure can lead to hepatotoxicity.[1] The acute toxicity data for Dimethylacetamide is

presented in the table below.

Test Species Route Value Source(s)

LD50 Rat Oral 4300 mg/kg [8]

LD50 Mouse Oral 4620 mg/kg [8]

LD50 Rabbit Dermal 2240 mg/kg [8]

LD50 Rat Dermal >20000 mg/kg [8]

LC50 Rat Inhalation
2475 ppm (1

hour)
[8]
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Occupational Exposure Limits
To minimize the risk of adverse health effects in the workplace, several organizations have

established occupational exposure limits for Dimethylacetamide. These limits are summarized

in the table below.

Organization Limit Value Source(s)

ACGIH TWA 10 ppm [8][9]

NIOSH TWA
10 ppm (35 mg/m³)

[skin]
[5][8][9]

OSHA PEL
10 ppm (35 mg/m³)

[skin]
[5][8][9]

TWA: Time-Weighted Average PEL: Permissible Exposure Limit [skin]: Indicates the potential

for significant absorption through the skin.

Globally Harmonized System (GHS) Classification
The GHS provides a standardized approach to hazard communication. The classification for

Dimethylacetamide is as follows:

Acute Toxicity, Dermal (Category 4)[10][11][12]

Acute Toxicity, Inhalation (Category 4)[10][11][12]

Serious Eye Damage/Eye Irritation (Category 2)[13]

Reproductive Toxicity (Category 1B)[10][12][13]

Flammable liquids (Category 4)[11][13]

The following diagram illustrates the GHS hazard communication workflow for

Dimethylacetamide.
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Hazard Classification

Label Elements

Safety Data Sheet (SDS)

Acute Toxicity, Dermal (Cat. 4)
H312: Harmful in contact with skin

Pictograms:
Health Hazard, Exclamation Mark

Detailed information in 16 sections

Acute Toxicity, Inhalation (Cat. 4)
H332: Harmful if inhaled

Eye Irritation (Cat. 2)
H319: Causes serious eye irritation

Reproductive Toxicity (Cat. 1B)
H360D: May damage the unborn child

Signal Word: Danger Hazard Statements:
H312, H332, H319, H360D

Precautionary Statements:
P201, P280, P305+P351+P338, P308+P313

Click to download full resolution via product page

Caption: GHS Hazard Communication for Dimethylacetamide.

Safe Handling and Storage Workflow
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

The following diagram outlines a logical workflow for the safe use of Dimethylacetamide in a

laboratory setting.
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Preparation

Handling

Storage

Emergency Procedures

Read and Understand SDS

Don Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Ensure Proper Ventilation
(e.g., Fume Hood)

Dispense Carefully

Avoid Inhalation of Vapors Avoid Skin and Eye Contact Keep Away from Ignition Sources Spill: Absorb with Inert Material Fire: Use Dry Chemical, CO2, or Foam

First Aid:
- Eyes: Flush with Water

- Skin: Wash with Soap and Water
- Inhalation: Move to Fresh Air

Store in Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Separate from Incompatible Materials

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow for Dimethylacetamide.
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Experimental Protocols
Safety Data Sheets provide the results of toxicological and physical hazard testing but typically

do not include detailed experimental methodologies. The following are general descriptions of

the protocols used to obtain the key safety data for chemicals like Dimethylacetamide.

Acute Oral Toxicity (LD50): This test is generally conducted in accordance with OECD Test

Guideline 420, 423, or 425. A group of laboratory animals, typically rats or mice, are

administered a single dose of the substance by gavage. The animals are observed for a set

period, usually 14 days, for signs of toxicity and mortality. The LD50 is the statistically

estimated dose that is expected to be lethal to 50% of the tested population.

Acute Dermal Toxicity (LD50): Following a method similar to OECD Test Guideline 402, the

substance is applied to a shaved area of the skin of a test animal, usually a rabbit or rat. The

area is covered with a porous gauze dressing for a 24-hour exposure period. The animals

are then observed for signs of toxicity and mortality over a 14-day period. The LD50 is the

dose that causes death in 50% of the animals.

Acute Inhalation Toxicity (LC50): This study is typically performed according to OECD Test

Guideline 403. Animals, most often rats, are placed in an inhalation chamber and exposed to

the substance as a vapor, mist, or dust for a specified period, usually 4 hours. The animals

are then observed for signs of toxicity and mortality for up to 14 days. The LC50 is the

concentration of the substance in the air that is lethal to 50% of the test animals.

Flash Point Determination: The flash point is determined using either a closed-cup or open-

cup method. The Pensky-Martens closed-cup tester (ASTM D93) or a similar apparatus is

commonly used. The liquid is heated at a slow, constant rate, and a small flame is

periodically directed into the vapor space above the liquid. The flash point is the lowest

temperature at which the vapors ignite.

Conclusion
Dimethylacetamide is a versatile and widely used solvent, but it is associated with significant

health hazards, including reproductive toxicity and potential liver damage upon chronic

exposure. A thorough understanding of the information presented in the Safety Data Sheet is

crucial for its safe use. By adhering to the recommended handling procedures, using
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appropriate personal protective equipment, and being prepared for emergencies, researchers,

scientists, and drug development professionals can minimize the risks associated with this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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